1,3,5-trihydroxy-24-methylenecholestan-6-one
1,3,5-trihydroxy-24-methylenecholestan-6-one
Brand Name:
Vulcanchem
CAS No.:
138777-11-4
VCID:
VC0150242
InChI:
InChI=1S/C28H46O4/c1-16(2)17(3)7-8-18(4)21-9-10-22-20-14-25(31)28(32)15-19(29)13-24(30)27(28,6)23(20)11-12-26(21,22)5/h16,18-24,29-30,32H,3,7-15H2,1-2,4-6H3/t18-,19?,20+,21-,22+,23+,24?,26-,27+,28?/m1/s1
SMILES:
CC(C)C(=C)CCC(C)C1CCC2C1(CCC3C2CC(=O)C4(C3(C(CC(C4)O)O)C)O)C
Molecular Formula:
C28H46O4
Molecular Weight:
446.7 g/mol
1,3,5-trihydroxy-24-methylenecholestan-6-one
CAS No.: 138777-11-4
Main Products
VCID: VC0150242
Molecular Formula: C28H46O4
Molecular Weight: 446.7 g/mol
| CAS No. | 138777-11-4 |
|---|---|
| Product Name | 1,3,5-trihydroxy-24-methylenecholestan-6-one |
| Molecular Formula | C28H46O4 |
| Molecular Weight | 446.7 g/mol |
| IUPAC Name | (8S,9S,10S,13R,14S,17R)-1,3,5-trihydroxy-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C28H46O4/c1-16(2)17(3)7-8-18(4)21-9-10-22-20-14-25(31)28(32)15-19(29)13-24(30)27(28,6)23(20)11-12-26(21,22)5/h16,18-24,29-30,32H,3,7-15H2,1-2,4-6H3/t18-,19?,20+,21-,22+,23+,24?,26-,27+,28?/m1/s1 |
| Standard InChIKey | RQXFIFSIGRFXOD-UDSYFKESSA-N |
| Isomeric SMILES | C[C@H](CCC(=C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)C4([C@@]3(C(CC(C4)O)O)C)O)C |
| SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CCC3C2CC(=O)C4(C3(C(CC(C4)O)O)C)O)C |
| Canonical SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CCC3C2CC(=O)C4(C3(C(CC(C4)O)O)C)O)C |
| Synonyms | 1 alpha,3 beta,5 alpha-trihydroxy-24-methylenecholestan-6-one 1,3,5-TMCO 1,3,5-trihydroxy-24-methylenecholestan-6-one |
| PubChem Compound | 132175 |
| Last Modified | Nov 11 2021 |
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